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Compound of Interest

Compound Name: PD 198306

Cat. No.: B1679132 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation and in vivo

administration of PD 198306, a potent and selective inhibitor of MEK1/2. The information

compiled is intended to guide researchers in designing and executing in vivo studies to

investigate the therapeutic potential of targeting the MAPK/ERK signaling pathway.

Mechanism of Action
PD 198306 is a selective, non-ATP-competitive inhibitor of MEK1 and MEK2, the upstream

kinases of ERK1 and ERK2.[1][2][3] By binding to an allosteric site on MEK, PD 198306
prevents the phosphorylation and subsequent activation of ERK1/2.[4] This leads to the

downstream inhibition of cellular processes regulated by the Ras/Raf/MEK/ERK signaling

cascade, which is frequently dysregulated in various diseases, including cancer and

neuropathic pain.[3][5][6][7] The inhibition of this pathway can influence cell division,

metabolism, and survival.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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